![molecular formula C11H17N3O2 B6630216 (3-Hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone](/img/structure/B6630216.png)
(3-Hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-Hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone, also known as HMI-1, is a chemical compound that has gained attention in the scientific community for its potential use in research as a selective inhibitor of the protein kinase CK1δ.
Mechanism of Action
(3-Hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone acts as a selective inhibitor of CK1δ by binding to the ATP-binding pocket of the kinase domain. This prevents the phosphorylation of downstream targets, leading to changes in cellular processes such as circadian rhythms and cell division.
Biochemical and Physiological Effects
Studies have shown that this compound can alter the expression of clock genes involved in circadian rhythms, leading to changes in the timing of cellular processes. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro. In addition, this compound has been shown to enhance the sensitivity of cancer cells to chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of using (3-Hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone in lab experiments is its selectivity for CK1δ, which reduces the potential for off-target effects. However, this compound has a relatively short half-life, which can limit its effectiveness in some experiments. In addition, the synthesis of this compound can be complex and time-consuming, which may limit its availability for some researchers.
Future Directions
There are several potential future directions for research involving (3-Hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone. One area of interest is the role of CK1δ in the regulation of metabolism and energy homeostasis. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, there is potential for the development of more potent and selective CK1δ inhibitors based on the structure of this compound.
Conclusion
This compound is a promising tool for research in the fields of circadian rhythms and cancer biology. Its selectivity for CK1δ and ability to alter cellular processes make it a valuable tool for investigating the role of this protein kinase in various biological processes. While there are limitations to its use, the potential for future research and development of this compound and related compounds is significant.
Synthesis Methods
(3-Hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone can be synthesized through a multi-step process that involves the reaction of 4-chloro-1-methylimidazole with 3-hydroxy-3-methylpiperidine, followed by the addition of a methanone group using a Grignard reagent. The final product is obtained through purification using column chromatography.
Scientific Research Applications
(3-Hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has been shown to be a promising tool for research in the field of circadian rhythms, as CK1δ is a key regulator of the circadian clock. It has also been studied for its potential use in cancer research, as CK1δ is overexpressed in many types of cancer cells. This compound has been used in studies to investigate the role of CK1δ in cell division, apoptosis, and DNA damage response.
Properties
IUPAC Name |
(3-hydroxy-3-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-11(16)4-3-5-14(7-11)10(15)9-6-13(2)8-12-9/h6,8,16H,3-5,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUUINKKLBPJFHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)C(=O)C2=CN(C=N2)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.